Cas no 941995-04-6 (N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(2-phenylethyl)ethanediamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(2-phenylethyl)ethanediamide
• CAS No: 941995-04-6
• MF: C₂₄H₃₂N₄O₂
• MW: 408.536485671997
• CID: 5506298
• Update Time: 2025-07-08

N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(2-phenylethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N-(2-phenylethyl)oxamide
• Ethanediamide, N1-[2-[4-(dimethylamino)phenyl]-2-(1-pyrrolidinyl)ethyl]-N2-(2-phenylethyl)-
• N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(2-phenylethyl)ethanediamide

• Inchi： 1S/C24H32N4O2/c1-27(2)21-12-10-20(11-13-21)22(28-16-6-7-17-28)18-26-24(30)23(29)25-15-14-19-8-4-3-5-9-19/h3-5,8-13,22H,6-7,14-18H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： NHMIGTXTZORDAJ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCCC1)(=O)C(NCCC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• pka: 12.51±0.46(Predicted)

Additional information on N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(2-phenylethyl)ethanediamide

N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(2-phenylethyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 941995-04-6, known as N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(2-phenylethyl)ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a dimethylamino group, a pyrrolidine ring, and a phenylethyl group, all of which contribute to its potential biological activity. Recent studies have highlighted its promising applications in the development of novel therapeutic agents, particularly in the treatment of cancer and neurodegenerative diseases.

Structure and Synthesis

The molecular structure of this compound is highly intricate, featuring a central ethanediamide backbone that serves as a connecting framework for the various functional groups. The presence of the dimethylamino group at the 4-position of the phenyl ring introduces significant steric and electronic effects, which are crucial for its interaction with biological targets. The pyrrolidine ring, a five-membered saturated heterocycle, adds rigidity to the molecule and enhances its pharmacokinetic properties. The phenylethyl group further extends the molecule's hydrophobicity, potentially improving its membrane permeability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic substitutions, condensations, and cyclizations. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both preclinical and clinical studies.

Biological Activity and Mechanism of Action

Extensive in vitro and in vivo studies have demonstrated that this compound exhibits potent anti-cancer activity by targeting key signaling pathways involved in tumor growth and metastasis. Specifically, it has been shown to inhibit the activity of protein kinase C (PKC), a family of enzymes that play a critical role in cell proliferation, survival, and invasion. By modulating PKC activity, this compound can induce apoptosis in cancer cells while sparing normal cells, making it a promising candidate for targeted cancer therapy.

In addition to its anti-cancer properties, this compound has also shown potential in treating neurodegenerative diseases such as Alzheimer's disease. Preclinical studies suggest that it can inhibit the aggregation of amyloid-beta peptides, which are hallmark pathologies in Alzheimer's disease. The dimethylamino group and pyrrolidine ring are believed to play a pivotal role in these interactions by stabilizing the molecule's conformation and enhancing its binding affinity to amyloid-beta aggregates.

Pharmacokinetics and Toxicology

Pharmacokinetic studies have revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for efficient absorption across biological membranes, while its metabolic stability ensures sustained plasma levels. However, further studies are required to fully characterize its metabolism pathways and identify potential drug-drug interactions.

Toxicological evaluations have demonstrated that this compound has a relatively low toxicity profile at therapeutic doses. Acute and chronic toxicity studies in animal models have not shown any significant adverse effects, suggesting that it may be well-tolerated by patients. These findings provide encouraging evidence for its potential translation into clinical practice.

Applications and Future Directions

The versatility of this compound makes it an attractive candidate for various therapeutic applications. Beyond its current focus on cancer and neurodegenerative diseases, researchers are exploring its potential in other areas such as inflammation, cardiovascular diseases, and infectious diseases. Its unique structural features provide a foundation for further chemical modifications to enhance its efficacy and specificity.

Future research directions include optimizing the compound's bioavailability through formulation development and identifying novel targets for therapeutic intervention. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to accelerate its progression from preclinical studies to clinical trials.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N'-(2-phenylethyl)ethanediamide represents a significant advancement in medicinal chemistry with immense potential for addressing unmet medical needs. As research continues to uncover its full spectrum of biological activities and mechanisms of action, this compound stands at the forefront of innovative drug discovery.